Cas no 1507491-06-6 (3-isocyanato-2,5-dimethyl-1H-pyrrole)

• Product Name: 3-isocyanato-2,5-dimethyl-1H-pyrrole
• CAS No: 1507491-06-6
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 5863723
• PubChem ID: 83528748
• Update Time: 2024-01-13

3-isocyanato-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-isocyanato-2,5-dimethyl-1H-pyrrole
• EN300-1827144
• 1507491-06-6

• Inchi： 1S/C7H8N2O/c1-5-3-7(8-4-10)6(2)9-5/h3,9H,1-2H3
• InChI Key： GSAHIHBLPDOGEE-UHFFFAOYSA-N
• SMILES： O=C=NC1C=C(C)NC=1C

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles